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Compound of Interest

Compound Name: LASSBio-1135

Cat. No.: B1674533 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the preliminary in vitro studies of

LASSBio-1135, an imidazo[1,2-a]pyridine derivative. The document focuses on its dual

mechanism of action as a transient receptor potential vanilloid 1 (TRPV1) antagonist and an

inhibitor of tumor necrosis factor-alpha (TNF-α) production.

Core Findings and Quantitative Data
LASSBio-1135 has been identified as a multi-target compound with potential applications in

the treatment of inflammatory and neuropathic pain.[1][2][3] Initial investigations suggested it

was a weak cyclooxygenase-2 (COX-2) inhibitor; however, its significant in vivo efficacy

prompted further research into its mechanism of action, revealing more potent activities.[1][4]

The following table summarizes the key quantitative data from in vitro assays:
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Target Assay Type
Agonist/Sti
mulus

Experiment
al System

IC50 Reference

TRPV1

Capsaicin-

elicited

current

inhibition

Capsaicin

TRPV1-

expressing

Xenopus

oocytes

580 nM [1][2][3]

TNF-α

Production

Inhibition of

TNF-α

release

Lipopolysacc

haride (LPS)

Murine

peritoneal

macrophages

546 nM / 642

nM
[1][2][3]

COX-2

Inhibition of

TXB2

production

Lipopolysacc

haride (LPS)
Whole blood 18.5 µM [1][4]

Signaling Pathway and Mechanism of Action
LASSBio-1135 exerts its anti-inflammatory effects by modulating the p38 mitogen-activated

protein kinase (MAPK) signaling pathway.[1][4] In response to inflammatory stimuli like LPS,

p38 MAPK is phosphorylated, leading to the production of pro-inflammatory cytokines such as

TNF-α. LASSBio-1135 inhibits the phosphorylation of p38 MAPK, thereby reducing TNF-α

production.[2]
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TRPV1 Antagonism Workflow

Harvest & Defolliculate
Xenopus Oocytes

Inject Oocytes
with TRPV1 cRNA

Incubate for
Channel Expression

Two-Electrode
Voltage Clamp Setup

Apply Capsaicin
(Agonist)

Pre-incubate with
LASSBio-1135

Measure Inward
Current

Calculate IC50

 

TNF-α Inhibition Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [LASSBio-1135: A Technical Overview of In Vitro
Preclinical Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674533#preliminary-in-vitro-studies-of-lassbio-1135]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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